Cas no 2567498-61-5 (3-Bromo-4-fluoro-2-methoxyaniline hydrochloride)

• Product Name: 3-Bromo-4-fluoro-2-methoxyaniline hydrochloride
• CAS No: 2567498-61-5
• MF: C₇H₈BrClFNO
• MW: 256.499923706055
• MDL: MFCD32879287
• CID: 5462425
• PubChem ID: 165889707
• Update Time: 2025-05-25

3-Bromo-4-fluoro-2-methoxyaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-fluoro-2-methoxyaniline hydrochloride
• Z4828235707
• 3-Bromo-4-fluoro-2-methoxyaniline hydrochloride

• MDL： MFCD32879287
• Inchi： 1S/C7H7BrFNO.ClH/c1-11-7-5(10)3-2-4(9)6(7)8;/h2-3H,10H2,1H3;1H
• InChI Key： RSLKIGVVRDXNDP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1OC)N)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 35.2

Additional information on 3-Bromo-4-fluoro-2-methoxyaniline hydrochloride

3-Bromo-4-fluoro-2-methoxyaniline hydrochloride: A Comprehensive Overview

The compound 3-Bromo-4-fluoro-2-methoxyaniline hydrochloride (CAS No. 2567498-61-5) is a highly specialized aromatic amine derivative with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique substitution pattern on the aniline ring, which includes a bromine atom at position 3, a fluorine atom at position 4, and a methoxy group at position 2. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the importance of 3-Bromo-4-fluoro-2-methoxyaniline hydrochloride as an intermediate in the construction of bioactive molecules. Researchers have utilized this compound to synthesize novel heterocyclic frameworks, which exhibit potential anti-inflammatory, anticancer, and antimicrobial activities. For instance, studies published in high-impact journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have demonstrated the utility of this compound in the development of lead compounds for therapeutic interventions.

The synthesis of 3-Bromo-4-fluoro-2-methoxyaniline hydrochloride typically involves multi-step processes that require precise control over reaction conditions. Common methods include nucleophilic aromatic substitution, Friedel-Crafts alkylation, and coupling reactions. The hydrochloride salt form is particularly advantageous due to its enhanced solubility in polar solvents, facilitating its use in subsequent reaction steps. Recent innovations in catalytic systems have further optimized the synthesis of this compound, reducing production costs and improving yield.

In terms of applications, 3-Bromo-4-fluoro-2-methoxyaniline hydrochloride has found extensive use in the development of advanced materials such as conductive polymers and optoelectronic devices. Its ability to act as a dopant or precursor in these materials has been extensively studied in journals like *Advanced Materials* and *Nature Communications*. For example, researchers have exploited its electron-donating properties to enhance the performance of organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The pharmacological profile of 3-Bromo-4-fluoro-2-methoxyaniline hydrochloride has also been a focal point of recent investigations. Preclinical studies have revealed its potential as a modulator of key cellular pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its role as a precursor in drug delivery systems has been explored, with promising results reported in *Biomaterials Science* and *Drug Delivery*.

From an environmental perspective, the handling and disposal of 3-Bromo-4-fluoro-2-methoxyaniline hydrochloride must adhere to stringent safety protocols to minimize ecological impact. Its stability under various conditions has been thoroughly evaluated to ensure safe industrial practices. Regulatory compliance remains a critical aspect of its production and application across different sectors.

In conclusion, 3-Bromo-4-fluoro-2-methoxyaniline hydrochloride stands as a testament to the ingenuity of modern chemical synthesis and its pivotal role in advancing scientific research. Its versatility across multiple disciplines underscores its importance as a key intermediate in contemporary chemical innovation.